Cas no 1538022-89-7 (2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid)

2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid structure

1538022-89-7 structure

Product Name:2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid

CAS No:1538022-89-7

Molecular Formula:C₉H₇FO₄

Molecular Weight:198.147886514664

CID:5874499

PubChem ID:83391205

2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid Properties

Names and Identifiers

- 2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid
- 1538022-89-7
- EN300-1844941
- InChIKey： LCHZAAFGQWKWEV-UHFFFAOYSA-N
- Inchi： 1S/C9H7FO4/c1-14-6-4-2-3-5(10)7(6)8(11)9(12)13/h2-4H,1H3,(H,12,13)
- SMILES： C(C1C(=CC=CC=1OC)F)(=O)C(=O)O

Computed Properties

Exact Mass: 198.03283686g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 198.03283686g/mol
Heavy Atom Count: 14
Complexity: 241
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 63.6Å²

2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1844941-0.05g	2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid	1538022-89-7		0.05g	$768.0	2023-09-19

2-(2-fluoro-6-methoxyphenyl)-2-oxoacetic acid Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

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